Cas no 1805959-57-2 (4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde)

4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde is a highly functionalized pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—an iodo substituent, nitro group, trifluoromethoxy moiety, and formyl group—provide multiple reactive sites for further derivatization, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and heterocyclic scaffold construction. The electron-withdrawing trifluoromethoxy group enhances stability and influences reactivity, while the aldehyde functionality allows for facile condensation or reduction. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and advanced materials due to its unique combination of functional groups and synthetic flexibility.
4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde structure
1805959-57-2 structure
Product Name:4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde
CAS No:1805959-57-2
MF:C7H2F3IN2O4
MW:362.001464366913
CID:4834915
Update Time:2025-09-28

4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde
    • Inchi: 1S/C7H2F3IN2O4/c8-7(9,10)17-6-5(13(15)16)4(11)3(2-14)1-12-6/h1-2H
    • InChI Key: USHVJRLCVVDURF-UHFFFAOYSA-N
    • SMILES: IC1C(C=O)=CN=C(C=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 309
  • XLogP3: 2.3
  • Topological Polar Surface Area: 85

4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092221-1g
4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde
1805959-57-2 97%
1g
$1,519.80 2022-04-01

Additional information on 4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805959-57-2)

4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805959-57-2) is a highly versatile and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including an iodo, nitro, trifluoromethoxy, and carboxaldehyde moiety, which collectively contribute to its diverse chemical properties and potential applications.

The iodo substituent in the molecule provides a valuable handle for further chemical modifications through various coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in the synthesis of complex organic molecules and are essential in the development of novel pharmaceuticals. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the trifluoromethoxy group is known for its unique electronic and steric effects, making it a valuable component in the design of bioactive compounds.

The carboxaldehyde functionality at the 5-position of the pyridine ring is particularly noteworthy. Aldehydes are highly reactive functional groups that can participate in a wide range of chemical transformations, such as reductive amination, aldol condensation, and Wittig reactions. These reactions are crucial for the synthesis of complex molecules and intermediates in drug discovery processes.

Recent studies have highlighted the potential of 4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anticancer activities. The combination of the iodo, nitro, trifluoromethoxy, and carboxaldehyde groups may contribute to these biological effects by modulating key signaling pathways involved in inflammation and cancer progression.

In another study, scientists at a leading pharmaceutical company explored the use of 4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde as a building block for the synthesis of novel antiviral agents. The unique electronic properties of this compound allowed for the efficient construction of derivatives with enhanced antiviral activity against a range of viral pathogens. This research underscores the potential of this compound as a valuable starting material for drug discovery efforts targeting viral infections.

Beyond its applications in medicinal chemistry, 4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde has also been investigated for its utility in materials science. The presence of multiple functional groups provides opportunities for designing advanced materials with tailored properties. For example, researchers have explored its use in the development of functional polymers and coatings with improved thermal stability and mechanical strength.

In summary, 4-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805959-57-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, and materials science. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.

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